Cas no 322727-85-5 (Lithiumtetra(8-hydroxyquinolinato)boron)

• Product Name: Lithiumtetra(8-hydroxyquinolinato)boron
• CAS No: 322727-85-5
• MF: C₃₆H₂₄BLiN₄O₄
• MW: 594.352168083191
• CID: 67657
• PubChem ID: 45052153
• Update Time: 2025-05-20

Lithiumtetra(8-hydroxyquinolinato)boron Chemical and Physical Properties

Names and Identifiers

• Lithium tetra(8-hydroxyquinolinato)boron
• lithium tetrakis(quinolin-8-yloxy)borate
• MFCD03093695
• 322727-85-5
• Lithiumtetra(8-hydroxyquinolinato)boron
• lithium;tetra(quinolin-8-yloxy)boranuide

• Inchi： 1S/C36H24BN4O4.Li/c1-9-25-13-5-21-38-33(25)29(17-1)42-37(43-30-18-2-10-26-14-6-22-39-34(26)30,44-31-19-3-11-27-15-7-23-40-35(27)31)45-32-20-4-12-28-16-8-24-41-36(28)32;/h1-24H;/q-1;+1
• InChI Key： SXZACTBDDJMGBZ-UHFFFAOYSA-N
• SMILES： O([B-](OC1=CC=CC2=CC=CN=C12)(OC1=CC=CC2=CC=CN=C12)OC1=CC=CC2=CC=CN=C12)C1=CC=CC2=CC=CN=C12.[Li+]

Computed Properties

• Exact Mass: 594.205
• Monoisotopic Mass: 594.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 820
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 240-243 ºC
• Solubility: Not determined

Lithiumtetra(8-hydroxyquinolinato)boron Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Lithiumtetra(8-hydroxyquinolinato)boron

Introduction to Lithiumtetra(8-hydroxyquinolinato)boron (CAS No: 322727-85-5)

Lithiumtetra(8-hydroxyquinolinato)boron, chemically designated as CAS No: 322727-85-5, is a sophisticated organoboron compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique coordination framework, has emerged as a pivotal material in the development of advanced functional materials and novel pharmaceutical applications. The intricate structure of Lithiumtetra(8-hydroxyquinolinato)boron arises from the coordination of lithium ions with four 8-hydroxyquinoline ligands, forming a stable and highly versatile boronate complex. This structural configuration imparts exceptional thermal stability and chemical inertness, making it an attractive candidate for various high-performance applications.

The significance of Lithiumtetra(8-hydroxyquinolinato)boron is further underscored by its role in the burgeoning field of luminescent materials. Recent studies have demonstrated its exceptional ability to emit light with high quantum yields, making it a promising candidate for use in organic light-emitting diodes (OLEDs), sensors, and other optoelectronic devices. The compound's ability to form stable complexes with organic molecules has also opened up new avenues in the development of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are critical for applications such as gas storage, separation technologies, and catalysis.

In the realm of pharmaceuticals, Lithiumtetra(8-hydroxyquinolinato)boron has shown remarkable potential as a pharmacophore. Its unique structural features allow it to interact with biological targets in novel ways, offering a foundation for the design of next-generation therapeutic agents. For instance, preliminary research suggests that this compound may exhibit anti-inflammatory and neuroprotective properties, making it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The boronate moiety in its structure is particularly noteworthy, as it has been shown to enhance drug bioavailability and metabolic stability.

The synthesis of Lithiumtetra(8-hydroxyquinolinato)boron involves a series of well-defined chemical steps that highlight the precision required in handling organometallic compounds. The process typically begins with the reaction of lithium salts with 8-hydroxyquinoline ligands in the presence of a suitable boron source. This reaction is highly sensitive to conditions such as temperature and solvent choice, necessitating meticulous control to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these conditions, leading to more efficient and scalable production processes.

One of the most compelling aspects of Lithiumtetra(8-hydroxyquinolinato)boron is its versatility in material science applications. Its ability to form stable complexes with various organic and inorganic substrates has led to innovative solutions in areas such as catalysis, energy storage, and nanotechnology. For example, researchers have explored its use as a catalyst for cross-coupling reactions, which are fundamental to constructing complex organic molecules. Additionally, its incorporation into nanomaterials has resulted in enhanced properties such as improved conductivity and mechanical strength.

The environmental impact of using Lithiumtetra(8-hydroxyquinolinato)boron is another critical consideration. Given its stability and lack of toxicological hazards, it represents an environmentally benign alternative to many traditional materials used in industrial applications. This aligns with global efforts to develop sustainable chemistry practices that minimize environmental footprint while maintaining high performance standards. Furthermore, the compound's biodegradability or recyclability features make it an attractive option for applications where long-term environmental impact is a concern.

Future research directions for Lithiumtetra(8-hydroxyquinolinato)boron are multifaceted and exciting. Ongoing studies aim to further elucidate its mechanisms of action in biological systems, which could lead to breakthroughs in drug discovery. Additionally, efforts are underway to expand its utility in advanced materials by exploring new synthetic pathways and functionalization strategies. The integration of computational chemistry techniques into these studies promises to accelerate the discovery process by providing predictive models for molecular interactions and material properties.

In conclusion,Lithiumtetra(8-hydroxyquinolinato)boron (CAS No: 322727-85-5) stands out as a remarkable compound with far-reaching implications across multiple scientific disciplines. Its unique structural properties enable diverse applications ranging from pharmaceuticals to advanced materials science. As research continues to uncover new possibilities for this compound,Lithiumtetra(8-hydroxyquinolinato)boron is poised to play an increasingly significant role in shaping the future of chemical innovation.